Cas no 934570-52-2 (4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid)

4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid structure
934570-52-2 structure
Product name:4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid
CAS No:934570-52-2
MF:C18H25NO5
MW:335.3948
CID:999788
PubChem ID:43811046

4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid
    • 4-[[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]oxymethyl]benzoic acid
    • 4-(((1-(tert-Butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid
    • DTXSID10656431
    • MS-22656
    • 4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid
    • CS-0458740
    • FT-0738353
    • 4-[({1-[(tert-butoxy)carbonyl]piperidin-4-yl}oxy)methyl]benzoic acid
    • 934570-52-2
    • DB-079582
    • Inchi: InChI=1S/C18H25NO5/c1-18(2,3)24-17(22)19-10-8-15(9-11-19)23-12-13-4-6-14(7-5-13)16(20)21/h4-7,15H,8-12H2,1-3H3,(H,20,21)
    • InChI Key: CGLNCSVUPUKDKT-UHFFFAOYSA-N
    • SMILES: CC(C)(C)OC(=O)N1CCC(CC1)OCC2=CC=C(C=C2)C(=O)O

Computed Properties

  • Exact Mass: 335.17300
  • Monoisotopic Mass: 335.17327290g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 429
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 76.1Ų

Experimental Properties

  • PSA: 76.07000
  • LogP: 3.23880

4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Security Information

4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-{[1-(tert-Butoxycarbonyl)piperid-4-yloxy]methyl}benzoic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1529407-500mg
4-(((1-(Tert-butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid
934570-52-2 98%
500mg
¥1297.00 2024-04-24
Apollo Scientific
OR45010-1g
4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid
934570-52-2 97%
1g
£162.00 2024-05-26
Apollo Scientific
OR45010-500mg
4-({[1-(tert-Butoxycarbonyl)piperidin-4-yl]oxy}methyl)benzoic acid
934570-52-2 97%
500mg
£108.00 2024-05-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1529407-1g
4-(((1-(Tert-butoxycarbonyl)piperidin-4-yl)oxy)methyl)benzoic acid
934570-52-2 98%
1g
¥1941.00 2024-04-24

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